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Compound of Interest

Compound Name: Phenyl acetoacetate

Cat. No.: B1615410 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Phenyl acetoacetate (CAS No.

6864-62-6) is not readily available in the public domain. The following information is based on

general chemical safety principles and data for structurally similar compounds. It is not a

substitute for a substance-specific risk assessment, which must be conducted by qualified

personnel before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Phenyl acetoacetate. The content is designed to

offer immediate, procedural guidance to ensure safe handling, storage, and disposal.

Physicochemical Properties
Limited data is available for Phenyl acetoacetate. The known quantitative data is summarized

in the table below.
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Property Value

CAS Number 6864-62-6

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.18 g/mol

Boiling Point 286.8 °C at 760 mmHg

Flash Point 124.6 °C

Density 1.133 g/cm³

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a cautious approach is recommended. The following

PPE should be considered the minimum requirement when handling Phenyl acetoacetate.

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). A lab coat or chemical-resistant

apron should be worn.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is recommended.

Operational and Disposal Plans
Adherence to proper operational procedures and disposal plans is critical for laboratory safety

and environmental protection.

Handling and Storage
Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. An emergency eyewash station

and safety shower should be accessible.

Dispensing: Handle Phenyl acetoacetate in a chemical fume hood to minimize inhalation

exposure. Avoid contact with skin and eyes.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

contaminated surfaces.

Storage Plan:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill Management
Immediate Actions for a Spill:

Evacuate: Immediately evacuate the spill area.

Alert: Notify others in the vicinity and your laboratory supervisor.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Assess: Evaluate the spill size and associated hazards to determine if it can be safely

cleaned up by laboratory personnel.

Spill Cleanup Protocol:

PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.
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Containment: For liquid spills, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collection: Carefully collect the absorbed material into a sealable, labeled waste container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by

water.

Disposal: Dispose of the waste as hazardous chemical waste in accordance with institutional

and local regulations.

Disposal Plan
All waste containing Phenyl acetoacetate must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Arrange for disposal through your institution's environmental health and safety office or a

licensed hazardous waste disposal company.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Phenyl
acetoacetate, from preparation to disposal.

Safe Handling Workflow Diagram

To cite this document: BenchChem. [Essential Safety and Handling Guidance for Phenyl
Acetoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615410#personal-protective-equipment-for-
handling-phenyl-acetoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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